Cas no 885277-36-1 (2-(5-Trifluoromethyl-pyridin-2-yl)ethylamine)

• Product Name: 2-(5-Trifluoromethyl-pyridin-2-yl)ethylamine
• CAS No: 885277-36-1
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• MDL: MFCD08059321
• CID: 711432
• Update Time: 2024-01-31

2-(5-Trifluoromethyl-pyridin-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanamine,5-(trifluoromethyl)-
• 2-(5-Trifluoromethyl-pyridin-2-yl)-ethylamine
• 2-(5-TRIFLUOROMETHYL-PYRIDIN-2-YL)ETHYLAMINE,
• 2-[5-(trifluoromethyl)pyridin-2-yl]ethanamine
• 2-(3-(2-HYDROXY-2-METHYLPROPYL)PHENYL) ACETIC ACID
• 2-(5-(Trifluoromethyl)pyridin-2-yl)ethanamine
• 2-[5-(Trifluoromethyl)-2-pyridinyl]ethanamine
• 2-Pyridineethanamine, 5-(trifluoromethyl)-
• 2-(5-Trifluoromethyl-pyridin-2-yl)ethylamine

• MDL： MFCD08059321
• Inchi： 1S/C8H9F3N2/c9-8(10,11)6-1-2-7(3-4-12)13-5-6/h1-2,5H,3-4,12H2
• InChI Key： ZYAAOPBQLZKGHH-UHFFFAOYSA-N
• SMILES： C1(CCN)=NC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 190.07200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 218.8±35.0 °C(Predicted)
• PSA: 38.91000
• LogP: 2.30190
• pka: 8.81±0.10(Predicted)

2-(5-Trifluoromethyl-pyridin-2-yl)ethylamine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26